Cas no 831170-01-5 (Acetamide, 2-[bis(2-quinolinylmethyl)amino]-N,N-diethyl-)
831170-01-5 structure
Product Name:Acetamide, 2-[bis(2-quinolinylmethyl)amino]-N,N-diethyl-
CAS No:831170-01-5
MF:C26H28N4O
MW:412.526725769043
CID:678287
PubChem ID:71416380
Update Time:2025-04-19
Acetamide, 2-[bis(2-quinolinylmethyl)amino]-N,N-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, 2-[bis(2-quinolinylmethyl)amino]-N,N-diethyl-
- 2-[bis(quinolin-2-ylmethyl)amino]-N,N-diethylacetamide
- N,N-Diethyl-N~2~,N~2~-bis[(quinolin-2-yl)methyl]glycinamide
- 831170-01-5
- 2-(Bis(quinolin-2-ylmethyl)amino)-N,N-diethylacetamide
- DTXSID00835773
-
- Inchi: 1S/C26H28N4O/c1-3-30(4-2)26(31)19-29(17-22-15-13-20-9-5-7-11-24(20)27-22)18-23-16-14-21-10-6-8-12-25(21)28-23/h5-16H,3-4,17-19H2,1-2H3
- InChI Key: QNIBQYIIIOPFRB-UHFFFAOYSA-N
- SMILES: O=C(CN(CC1C=CC2C=CC=CC=2N=1)CC1C=CC2C=CC=CC=2N=1)N(CC)CC
Computed Properties
- Exact Mass: 412.22631153g/mol
- Monoisotopic Mass: 412.22631153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 530
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 49.3Ų
Acetamide, 2-[bis(2-quinolinylmethyl)amino]-N,N-diethyl- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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